3-Cyclohexylpropyl methanesulfonate

• Molecular Formula: C10H20O3S
• Molecular Weight: 220.33 g/mol
• IUPAC Name: 3-cyclohexylpropyl methanesulfonate
• InChI: InChI=1S/C10H20O3S/c1-14(11,12)13-9-5-8-10-6-3-2-4-7-10/h10H,2-9H2,1H3
• InChI Key: FKGJKJMSGFXIFA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCCC1CCCCC1

Description

3-Cyclohexylpropyl methanesulfonate is an alkyl sulfonate ester characterized by a cyclohexylpropyl group attached to a methanesulfonate backbone (CH₃SO₃−). Their reactivity stems from the sulfonate leaving group, which facilitates nucleophilic substitution reactions. However, alkyl sulfonates may also pose health risks due to their electrophilic nature, which can lead to DNA alkylation and mutagenicity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence includes data on phosphonofluoridates and lead methanesulfonate, which differ in functional groups but share structural motifs (e.g., cyclohexylpropyl chains or sulfonate groups). Below is a detailed comparison:

Phosphonofluoridates vs. Methanesulfonate Esters

The phosphonofluoridates in , such as 3-Cyclohexylpropyl ethylphosphonofluoridate and 3-Cyclohexylpropyl isopropylphosphonofluoridate, feature a phosphorus-based fluoridate group (POF) instead of a sulfonate. Key differences include:

Property	3-Cyclohexylpropyl Ethylphosphonofluoridate	3-Cyclohexylpropyl Isopropylphosphonofluoridate	Hypothetical 3-Cyclohexylpropyl Methanesulfonate
Molecular Formula	C₁₁H₂₂FO₂P	C₁₂H₂₄FO₂P	C₁₀H₂₀O₃S
Functional Group	Ethylphosphonofluoridate	Isopropylphosphonofluoridate	Methanesulfonate
Reactivity	High (fluoridate group is reactive)	Moderate (bulky isopropyl group reduces reactivity)	Moderate (sulfonate ester less reactive than fluoridates)
Toxicity	Likely neurotoxic (organophosphorus derivatives)	Similar to ethyl variant	Potential alkylating agent (mutagenic risk)

• Structural Impact: The ethyl and isopropyl groups on phosphorus in phosphonofluoridates influence steric hindrance and reactivity. Methanesulfonates, by contrast, lack phosphorus but may exhibit similar alkylating behavior.
• Applications: Phosphonofluoridates are often studied for their acetylcholinesterase inhibition (e.g., nerve agents), while methanesulfonates are used in pharmaceuticals or as electrolytes .

Lead Methanesulfonate: A Sulfonate Salt

Lead methanesulfonate () is a metal sulfonate salt with distinct properties:

• Physical State : Colorless liquid (vs. solid or oily esters) .
• Hazards : Corrosive to metals, releases toxic sulfur oxides upon decomposition .
• Health Effects : Causes respiratory irritation and CNS toxicity, unlike alkyl sulfonates, which primarily pose alkylation-related risks .

Research Findings and Limitations

• Phosphonofluoridates: Studies on the ethyl and isopropyl derivatives highlight their classification as Schedule 1 chemicals under the Chemical Weapons Convention due to their neurotoxicity .
• Data Gaps: No direct evidence exists for 3-cyclohexylpropyl methanesulfonate in the provided sources. Comparisons are inferred from functional group behavior.